(3r,5r,7r)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)adamantane-1-carboxamide

• IUPAC Name: N-[2-(2-oxopyrimidin-1-yl)ethyl]adamantane-1-carboxamide
• InChI: InChI=1S/C17H23N3O2/c21-15(18-3-5-20-4-1-2-19-16(20)22)17-9-12-6-13(10-17)8-14(7-12)11-17/h1-2,4,12-14H,3,5-11H2,(H,18,21)
• InChI Key: XMORSQSIRCYXGR-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCCN4C=CC=NC4=O
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

(3r,5r,7r)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)adamantane-1-carboxamide, also known as OPEA, is a novel compound that has shown promising results in various scientific research studies. OPEA is a derivative of adamantane, which is a cyclic hydrocarbon with a unique structure that has been explored for its potential therapeutic properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis Techniques : A study outlines a facile method for synthesizing adamantane-1-carboxamide derivatives, emphasizing the process's efficiency and yield. This method could be relevant for producing compounds with similar structures to the one you're interested in (Su et al., 2011).

• Chemical Characterization and Applications : Research on adamantane derivatives, such as N-[1-(2-Phenylethyl)pyrrolidin-3-yl]-1-adamantanecarboxamides, explores their potential as selective 5-HT2 receptor antagonists, indicating diverse applications in receptor studies and pharmacological research (Fujio et al., 2000).

Biological Activities

• Antimicrobial Properties : Another study on 2-aminoadamantane derivatives reveals their potential as antimicrobial agents, showcasing the versatility of adamantane-based compounds in developing new antimicrobial strategies (Eisa et al., 1990).

• Broad-Spectrum Antibacterial Candidates : Research into N′-heteroarylidene-1-carbohydrazide derivatives of adamantane-1-carbohydrazide demonstrates potent antibacterial activity, suggesting significant potential in addressing antibiotic resistance (Al-Wahaibi et al., 2020).

Material Science Applications

• Polymer Science : Studies on the synthesis and characterization of polyamides containing adamantyl moieties reveal their high performance and thermal stability, indicating applications in advanced materials and engineering (Chern et al., 1998).

• Low Dielectric Constant Materials : Research into adamantane-based polyimides shows they possess low dielectric constants, highlighting their utility in electronic materials for applications requiring low power consumption and high performance (Chern & Shiue, 1997).